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Compound of Interest

Compound Name: Clethodim

Cat. No.: B606718

Technical Support Center: Optimizing Clethodim
Performance

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to address
challenges encountered when using the herbicide clethodim, with a focus on overcoming
antagonism through the strategic use of oil adjuvants.

Frequently Asked Questions (FAQs)
Q1: What is clethodim antagonism?

Al: Clethodim antagonism is a phenomenon where the efficacy of clethodim, a post-
emergence herbicide for controlling annual and perennial grasses, is reduced when it is tank-
mixed with certain other herbicides, particularly broadleaf herbicides.[1][2][3][4] This reduction
in grass control is a significant issue in weed management.[1]

Q2: Which herbicides are known to be antagonistic to clethodim?

A2: Several broadleaf herbicides have been documented to be antagonistic to clethodim.
These include:

« 2,4-D
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» Dicamba

e Glufosinate

e Imazaquin and chlorimuron
e Bentazon

 Acifluorfen and lactofen

e Atrazine

Tank-mixing these herbicides with clethodim can lead to a significant reduction in the control of
grass species.

Q3: What is the proposed mechanism of clethodim antagonism?

A3: The exact mechanism of antagonism is not fully understood for all herbicide combinations,
but it is generally believed to involve physiological and biochemical interactions within the plant.
One theory is that the broadleaf herbicide can interfere with the absorption, translocation, or
metabolism of clethodim in the target grass species, ultimately reducing the amount of active
ingredient reaching its site of action.

Q4: How do oil adjuvants help overcome clethodim antagonism?

A4: Oil adjuvants, such as crop oil concentrates (COCs) and methylated seed oils (MSOs), play
a crucial role in enhancing the performance of clethodim and overcoming antagonism. They
achieve this by:

 Increasing spray droplet retention on the leaf surface.
« Enhancing the penetration of clethodim through the waxy cuticle of the plant leaf.
e Slowing the drying of spray droplets, allowing more time for absorption.

MSOs are generally considered more effective than COCs in enhancing herbicide absorption,
particularly under dry conditions where weeds have a thicker cuticle.
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Issue

Possible Cause

Troubleshooting Steps

Reduced grass control after
tank-mixing clethodim with a

broadleaf herbicide.

Herbicide antagonism.

1. Add an appropriate oll
adjuvant: Include a high-quality
crop oil concentrate (COC) or
methylated seed oil (MSO) in
the tank mix. MSOs are often
more effective. 2. Increase the
clethodim rate: Within labeled
limits, increasing the
application rate of clethodim
can help overcome the
antagonistic effect. 3.
Sequential application: Apply
the broadleaf herbicide and
clethodim separately. Applying
the broadleaf herbicide a few
days before or after the
clethodim application can
prevent the antagonistic
interaction. 4. Consult the
herbicide label: Always refer to
the product labels for specific
recommendations on tank-
mixing partners and required

adjuvants.

Poor clethodim performance
even without a tank-mix

partner.

Environmental factors: -
Drought stress - Extreme
temperatures (hot or cold) -
Low humidity Improper
application: - Incorrect
adjuvant selection or rate. -
Poor spray coverage. Water
quality: - Hard water containing
cations like calcium and
magnesium can reduce

clethodim efficacy.

1. Optimize application timing:
Apply clethodim when grasses
are actively growing and not
under stress. Avoid
applications during periods of
extreme heat, cold, or drought.
2. Use the correct adjuvant:
Ensure the use of a
recommended oil adjuvant at
the proper concentration. 3.

Ensure good spray coverage:
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Use appropriate nozzles and
spray volume to achieve
thorough coverage of the
target weeds. 4. Use a water
conditioner: If using hard
water, add a water conditioning
agent like ammonium sulfate
(AMS) to the spray tank before
adding the herbicide.

1. Conduct a small-scale test
(jar test): Before large-scale
application, test the
compatibility and performance
of different oil adjuvants with
your specific clethodim
formulation and water source.
2. Select a high-quality
Variability in grass control with Differences in adjuvant adjuvant: Choose adjuvants
different oil adjuvants. composition and formulation. fr<.)m re?utable manufacturers
with a high percentage of
active ingredient. 3. Consider
MSO for enhanced
performance: In challenging
conditions (e.g., large weeds,
dry weather), a methylated
seed oil (MSO) may provide
better results than a standard

crop oil concentrate (COC).

Quantitative Data Summary

Table 1: Effect of Adjuvants on Clethodim Efficacy for Barnyardgrass Control
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Adjuvant Clethodim Rate (g ai/ha) Barnyardgrass Control (%)

More effective than nonionic or
Dash® 70 .

silicone-based surfactants

More effective than nonionic or
Sun-It I® (MSO) 70 -

silicone-based surfactants

Less effective than Dash® or
Nonionic Surfactants 70

Sun-It lI®

N Less effective than Dash® or

Silicone-based Surfactants 70

Sun-It lI®

Less effective than Dash® or
LI-700® 70

Sun-It lI®

Equal to or greater than
Dash® 70 ]

clethodim at 140 g/ha

Equal to or greater than
Sun-It lI® (MSO) 70

clethodim at 140 g/ha

Data adapted from Weed
Technology, 1996.

Table 2: Overcoming 2,4-D Antagonism on Volunteer Corn Control with Adjuvants
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Volunteer Corn Control (%) Volunteer Corn Control (%)

Treatment . .
- Location 1 - Location 2
Select Max® (clethodim) 4 fl ) )
High High
oz/ac
Select Max® 4 fl oz/ac + Enlist o o
Significantly Reduced Significantly Reduced
One® (2,4-D)
Select Max® 8 fl oz/ac + Enlist ) )
Antagonism Overcome Antagonism Overcome
One®
Select Max® 4 fl oz/ac + Enlist
One® + Oil-enhancing Antagonism Overcome Antagonism Overcome

Adjuvant

Data adapted from Exacto Inc.,
2023.

Experimental Protocols

Protocol 1: Evaluating the Efficacy of Different Oil Adjuvants in Overcoming Clethodim
Antagonism

o Experimental Setup:
o Select a uniform area with a consistent population of the target grass weed species.
o Design a randomized complete block experiment with a minimum of three replications.

o Treatments should include:

Clethodim applied alone.

Clethodim tank-mixed with the antagonistic broadleaf herbicide (e.g., 2,4-D).

Clethodim tank-mixed with the broadleaf herbicide and various oil adjuvants (e.qg.,
COC, MSO) at recommended rates.

An untreated control.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b606718?utm_src=pdf-body
https://www.benchchem.com/product/b606718?utm_src=pdf-body
https://www.benchchem.com/product/b606718?utm_src=pdf-body
https://www.benchchem.com/product/b606718?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

» Herbicide Application:
o Apply treatments at the recommended growth stage of the target weed.
o Use a calibrated sprayer to ensure accurate and uniform application.

o Record environmental conditions (temperature, humidity, wind speed) at the time of
application.

o Data Collection:

o Visually assess percent weed control at regular intervals (e.g., 7, 14, and 28 days after
treatment) compared to the untreated control.

o At the final assessment, harvest the aboveground biomass of the target weed from a
specified area within each plot.

o Dry the biomass to a constant weight and record the dry weight.
o Data Analysis:
o Analyze the visual control ratings and biomass data using analysis of variance (ANOVA).

o Use a mean separation test (e.g., Tukey's HSD) to determine significant differences
between treatments.

Visualizations
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Caption: Workflow for evaluating oil adjuvant efficacy.
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Caption: Overcoming clethodim antagonism with oil adjuvants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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